2-(4-ethoxyphenyl)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide
• InChI: InChI=1S/C16H20N2O2S/c1-3-20-15-6-4-13(5-7-15)10-16(19)17-9-8-14-11-21-12(2)18-14/h4-7,11H,3,8-10H2,1-2H3,(H,17,19)
• InChI Key: QSVKNXWEMIUDPS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCCC2=CSC(=N2)C
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

2-(4-ethoxyphenyl)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide, also known as EMA-401, is a small molecule drug candidate that is currently under development for the treatment of neuropathic pain. Neuropathic pain is a type of chronic pain that is caused by damage or dysfunction of the nervous system. It is estimated that up to 8% of the global population suffers from neuropathic pain, and current treatments are often ineffective or associated with significant side effects. EMA-401 has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• New Approaches for the Synthesis of Thiazoles and Their Fused Derivatives : A study explored the synthesis of thiazole derivatives, including compounds similar to 2-(4-ethoxyphenyl)-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide, and evaluated their antimicrobial activities against bacterial and fungal isolates. This research highlights the potential of such compounds in developing new antimicrobial agents (Wardkhan et al., 2008).

Metabolic Studies and Herbicide Activity

• Comparative Metabolism of Chloroacetamide Herbicides : Research comparing the metabolism of chloroacetamide herbicides in human and rat liver microsomes found significant insights into the metabolic pathways of related compounds, which could be relevant for understanding the environmental and health implications of such substances (Coleman et al., 2000).

Protein Tyrosine Phosphatase 1B Inhibitors

• Synthesis of Protein Tyrosine Phosphatase 1B Inhibitors : A study on the design and synthesis of acetamide derivatives for inhibiting PTP1B, an enzyme relevant to antidiabetic activity, showcases the pharmacological applications of compounds with structures similar to the one (Saxena et al., 2009).

Antioxidant Activity

• Novel Coordination Complexes and Antioxidant Activity : Research involving pyrazole-acetamide derivatives has demonstrated significant antioxidant activities, highlighting the potential of such compounds in oxidative stress-related therapeutic applications (Chkirate et al., 2019).

Glutaminase Inhibitors

• Bis-2-(5-Phenylacetamido-1,2,4-Thiadiazol-2-Yl) Ethyl Sulfide Analogs : This research indicates the role of thiazole derivatives in inhibiting glutaminase, a promising target for cancer therapy. The study provides a foundation for developing new cancer therapeutic agents (Shukla et al., 2012).